Cas no 2418710-61-7 ((9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418710-61-7
• MF: C₂₈H₃₁N₃O₂S
• MW: 473.629645586014
• CID: 5677758
• PubChem ID: 165774005
• Update Time: 2025-07-13

(9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418710-61-7
• EN300-26630672
• (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C28H31N3O2S/c1-18-20(16-29)15-26(19(2)27(18)34)30-11-13-31(14-12-30)28(32)33-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25,34H,11-14,16-17,29H2,1-2H3
• InChI Key： MNRRKBBQWWOSIL-UHFFFAOYSA-N
• SMILES： SC1=C(C)C(CN)=CC(=C1C)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 473.21369841g/mol
• Monoisotopic Mass: 473.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate and Its Applications in Modern Chemical Biology

The compound with the CAS number 2418710-61-7 is a sophisticated organic molecule belonging to the class of piperazine derivatives. This compound, specifically identified as (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate, has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of a fluorene moiety at the molecular core, combined with a piperazine ring system functionalized with various substituents, makes this compound a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a growing interest in the development of novel piperazine-based compounds due to their diverse pharmacological properties. Piperazines are known for their ability to modulate various biological pathways, making them valuable scaffolds for the design of drugs targeting neurological disorders, cardiovascular diseases, and infections. The specific configuration of (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate, featuring a methyl group attached to the fluorene ring and a sulfanyl group on the phenyl ring, contributes to its unique chemical and biological profile.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate suggest that it may interact with kinase domains, thereby inhibiting their activity. This hypothesis has been supported by preliminary computational studies that predict favorable binding interactions between this compound and several kinases.

Furthermore, the compound's potential as an antiviral agent has also been explored. Viruses rely on host cell machinery for replication, and targeting viral enzymes or receptors can be an effective strategy for antiviral therapy. The presence of both amino and sulfanyl groups in the molecule may facilitate interactions with viral proteins or receptors, leading to inhibition of viral replication. Recent studies have shown that similar piperazine derivatives have demonstrated antiviral activity against various RNA viruses, suggesting that (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate could be a valuable candidate for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The fluorene core is typically introduced first, followed by functionalization at the 9-position with a methyl group. Subsequent steps involve introducing the piperazine ring system and the various substituents on the phenyl ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In terms of biological evaluation, (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate has been tested in several in vitro assays to assess its potential biological activities. Initial results indicate that it exhibits moderate activity against certain kinases and has shown promising effects in inhibiting viral replication in cell culture models. These findings warrant further investigation into its mechanisms of action and potential therapeutic applications.

The development of novel drug candidates often involves extensive structural optimization to enhance potency, selectivity, and pharmacokinetic properties. In the case of (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate, future studies may focus on modifying the substituents on the phenyl ring or exploring analogs with different functional groups to improve biological activity. Additionally, computational modeling techniques can be employed to predict binding affinities and optimize drug-like properties.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how small molecules interact with biological targets at the atomic level. By using these techniques, researchers can identify key interactions between (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate and target proteins, providing insights into its mechanism of action and guiding further optimization efforts.

In conclusion, (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-2,4-dimethyl-3-sulfanylphenylpiperazine-1-carboxylate, identified by its CAS number 2418710-61-7, represents a promising lead compound in chemical biology with potential applications in kinase inhibition and antiviral therapy. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are likely to play a significant role in addressing unmet medical needs.